Cas no 1040191-55-6 (4-Bromoacetophenone oxime)
4-Bromoacetophenone oxime Chemical and Physical Properties
Names and Identifiers
-
- (E)-1-(2-Bromophenyl)ethanone oxime
- 1040191-55-6
- 4-bromoacetophenone oxime
- SCHEMBL1345759
- MFCD22572615
- 4-Bromoacetophenone oxime
-
- Inchi: 1S/C8H8BrNO/c1-6(10-11)7-4-2-3-5-8(7)9/h2-5,11H,1H3/b10-6+
- InChI Key: DPLPRQURUMMJQY-UXBLZVDNSA-N
- SMILES: BrC1C=CC=CC=1/C(/C)=N/O
Computed Properties
- Exact Mass: 212.97893g/mol
- Monoisotopic Mass: 212.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 32.6Ų
4-Bromoacetophenone oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB602921-250mg |
(E)-1-(2-Bromophenyl)ethanone oxime; . |
1040191-55-6 | 250mg |
€197.60 | 2024-07-19 | ||
| abcr | AB602921-1g |
(E)-1-(2-Bromophenyl)ethanone oxime; . |
1040191-55-6 | 1g |
€342.30 | 2024-07-19 | ||
| abcr | AB602921-5g |
(E)-1-(2-Bromophenyl)ethanone oxime; . |
1040191-55-6 | 5g |
€1089.30 | 2024-07-19 | ||
| abcr | AB602921-10g |
(E)-1-(2-Bromophenyl)ethanone oxime; . |
1040191-55-6 | 10g |
€1813.10 | 2024-07-19 |
4-Bromoacetophenone oxime Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-Bromoacetophenone oxime
Professional Introduction to 4-Bromoacetophenone oxime (CAS No. 1040191-55-6)
4-Bromoacetophenone oxime, with the chemical identifier CAS No. 1040191-55-6, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, characterized by its brominated aromatic structure and oxime functional group, has garnered attention due to its versatile applications in chemical transformations and potential roles in drug development.
The synthesis of 4-Bromoacetophenone oxime involves the condensation of 4-bromoacetophenone with hydroxylamine hydrochloride under controlled conditions. This reaction typically proceeds via nucleophilic addition, resulting in the formation of the oxime derivative. The presence of the bromine atom at the para position relative to the carbonyl group enhances the electrophilicity of the aromatic ring, making it a valuable intermediate for further functionalization.
In recent years, 4-Bromoacetophenone oxime has been explored as a key precursor in the synthesis of various pharmacologically active molecules. Its structural framework allows for facile modifications, enabling the creation of complex scaffolds that mimic natural products and bioactive compounds. For instance, researchers have utilized this compound to develop novel heterocyclic structures, which exhibit promising biological activities, including anti-inflammatory and antimicrobial properties.
The utility of 4-Bromoacetophenone oxime extends beyond pharmaceutical applications. In materials science, this compound has been investigated for its potential in polymer chemistry and as a monomer for synthesizing advanced materials with tailored properties. The bromine substituent provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing intricate molecular architectures.
Recent advancements in green chemistry have also highlighted the importance of optimizing synthetic routes for 4-Bromoacetophenone oxime. Researchers are focusing on developing environmentally benign methodologies that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable practices in chemical synthesis, ensuring that future production processes are both efficient and eco-friendly.
The pharmacological potential of derivatives of 4-Bromoacetophenone oxime continues to be a subject of intense investigation. Studies have demonstrated that modifications to the oxime group or the aromatic ring can significantly alter biological activity. For example, incorporation of electron-withdrawing or electron-donating groups can fine-tune binding interactions with target proteins, leading to enhanced efficacy or selectivity in therapeutic applications.
In conclusion, 4-Bromoacetophenone oxime (CAS No. 1040191-55-6) represents a versatile and valuable compound with broad applications in synthetic chemistry and drug discovery. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative molecular architectures and bioactive entities. As our understanding of chemical transformations evolves, so too will the applications and significance of this remarkable compound.
1040191-55-6 (4-Bromoacetophenone oxime) Related Products
- 59862-55-4(Ethanone, 1-(4-bromophenyl)-, oxime, (1E)-)
- 5798-71-0(1-(4-Bromophenyl)ethanone oxime)
- 89692-43-3(2,6-DIBROMO BENZALDOXIME)
- 24280-05-5(Ethanone, 1-(3-bromophenyl)-, oxime)
- 73744-33-9(p-Bromoacetophenone oxime, (Z)-)
- 34158-72-0(2-Bromobenzaldoxime)
- 107965-78-6(Methanone, (4-bromophenyl)phenyl-, oxime)
- 27760-43-6(Ethanone, 1-(4-iodophenyl)-, oxime)
- 122731-43-5(2,5-DIBROMOBENZALDOXIME)
- 6632-92-4(Ethanone,1-(9-bromo-3-phenanthrenyl)-, oxime)